Cas no 1415397-13-5 (N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide)

• Product Name: N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide
• CAS No: 1415397-13-5
• MF: C₁₆H₁₈N₆OS₃
• MW: 406.548717975616
• CID: 2085341
• Update Time: 2025-10-25

N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-[[2-(5-Amino-1,3,4-thiadiazol-2-yl)ethyl]thio]ethyl]-1,3,4-thiadiazol-2-yl]-benzeneacetamide
• SWXIKLMDWGQGKU-UHFFFAOYSA-N
• BDBM108460
• US8604016, 17
• N-(5-(2-((2-(5-amino-1,3,4-thiadiazol-2-yl)ethyl)thio)ethyl)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide
• N-[5-[2-[2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylsulfanyl]ethyl]-1,3,4-thiadiazol-2-yl]-2-phenylacetam
• N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide

• Inchi： 1S/C16H18N6OS3/c17-15-21-19-13(25-15)6-8-24-9-7-14-20-22-16(26-14)18-12(23)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,17,21)(H,18,22,23)
• InChI Key： SWXIKLMDWGQGKU-UHFFFAOYSA-N
• SMILES： S(CCC1=NN=C(N)S1)CCC1=NN=C(NC(CC2C=CC=CC=2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 440
• Topological Polar Surface Area: 189

Additional information on N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide

Introduction to N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide and Its Significance in Modern Chemical Research

N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide, identified by its CAS number 1415397-13-5, represents a compound of significant interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, characterized by its dual thiadiazole and benzeneacetamide moieties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, incorporating multiple heterocyclic rings and functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The study of such complex organic molecules is increasingly relevant in the context of contemporary drug discovery. The integration of multiple pharmacophoric units within a single molecular entity often enhances binding affinity and specificity towards biological targets. In the case of N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide, the presence of thiadiazole rings is particularly noteworthy. These heterocycles are well-documented for their versatility in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening techniques to identify promising scaffolds for drug development. The structural features of N-1415397-13-5, including its benzeneacetamide moiety and the strategic placement of amino and thioether groups, make it an attractive target for computational modeling. Such models can predict binding interactions with potential therapeutic targets, thereby expediting the drug discovery process. The ability to rapidly assess the binding affinity and selectivity of novel compounds is a critical step in optimizing lead structures for clinical trials.

The synthesis of N-N-5-2-2-(5-Amino-1,3,4-thiadiazol-2-yl)ethylthioethyl-1,3,4-thiadiazol-2-yl-benzeneacetamide presents unique challenges due to its complex architecture. However, modern synthetic methodologies have evolved to address such complexities effectively. Techniques such as multi-step organic synthesis combined with transition metal-catalyzed reactions have streamlined the construction of intricate molecular frameworks. The use of palladium-catalyzed cross-coupling reactions, for instance, has been instrumental in forming carbon-carbon bonds between the thiadiazole and benzeneacetamide components.

In addition to its synthetic considerations, the pharmacological potential of N-\*14153971345\* must be evaluated through rigorous preclinical studies. Initial in vitro assays can provide insights into its interaction with biological targets such as enzymes and receptors. These studies often involve high-throughput screening (HTS) platforms that allow for the rapid testing of thousands of compounds against various targets. The results from these assays can guide further optimization efforts by highlighting key structural features that contribute to biological activity.

The role of thiadiazole derivatives in medicinal chemistry cannot be overstated. Their structural motif is frequently found in approved drugs due to its ability to modulate biological pathways effectively. For instance, certain thiadiazole-containing compounds have demonstrated efficacy in treating neurological disorders by interacting with specific neurotransmitter receptors. The dual thiadiazole system in N-\*N-\*14153971345\*\* may offer enhanced pharmacological properties compared to single thiadiazole-based molecules.

The benzeneacetamide portion of the molecule adds another layer of complexity and potential functionality. This moiety is known for its role as a bioisostere for amides and esters, often improving metabolic stability while maintaining biological activity. The incorporation of this group into N-\*N-\*14153971345\*\* suggests that it may exhibit favorable pharmacokinetic profiles when developed into a drug candidate.

Recent research has also highlighted the importance of molecular diversity in drug discovery libraries. Compounds like N-\*N-\*14153971345\*\*, with their unique structural features and multiple heterocyclic units, contribute significantly to this diversity. Such compounds can inspire new chemical paradigms and lead to unexpected biological discoveries during optimization campaigns.

The future prospects for N-\*N-\*14153971345\*\* are promising given its structural complexity and potential therapeutic applications. Further investigation into its biological activity will be crucial in determining its suitability for various disease indications. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its mechanism of action and identifying potential clinical candidates.

In conclusion, N-\*N-\*14153971345\*\*, or more formally N-\*5\*-2\*-2\*(\*\*\*\*\*\*\*\*\*\*\*)\*ethylthioethyl\*1,\*3,\*4-thiadiazol\*\*-yl-benzenecarboxamide, represents a fascinating compound at the intersection of synthetic organic chemistry and medicinal biology. Its intricate structure offers numerous opportunities for further exploration in drug discovery programs aimed at addressing unmet medical needs.